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Compound of Interest

Compound Name: VERTOSINE

CAS No.: 68738-99-8

Cat. No.: B1617586

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

VERTOSINE is a fragrance ingredient used in various consumer products, including body

lotions, shampoos, and detergents.[1][2] Chemically, it is identified as Methyl 2-{[(1E)-(2,4-

dimethylcyclohex-3-en-1-yl)methylene]amino}benzoate, with a CAS number of 68738-99-8.[3]

[4] It belongs to the Schiff-base chemical class and presents as a yellow to orange liquid or

crystalline substance.[3][4] Given its application in manufacturing and product development,

monitoring the airborne concentration of VERTOSINE is crucial for assessing occupational

exposure, ensuring product quality, and conducting research on its environmental fate.[5][6]

These application notes provide a detailed protocol for the air sampling and subsequent

analysis of VERTOSINE. The proposed methodology is based on established analytical

chemistry principles for volatile organic compounds (VOCs) and is tailored to the known

physicochemical properties of VERTOSINE.[7][8][9]

Physicochemical Properties of VERTOSINE
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A summary of the key physical and chemical properties of VERTOSINE is presented in the

table below. These properties are essential for developing appropriate sampling and analytical

methods.

Property Value Reference

Chemical Name

Methyl 2-{[(1E)-(2,4-

dimethylcyclohex-3-en-1-

yl)methylene]amino}benzoate

[3]

CAS Number 68738-99-8 [3][4]

Molecular Formula C17H21NO2 [3][4]

Molecular Weight 271.39 g/mol [3]

Appearance
Yellow to orange liquid to

crystalline
[3][4]

Boiling Point 355 °C [3]

Flash Point > 100 °C [3][4]

Specific Gravity 1.083 - 1.091 @ 25 °C [10]

Refractive Index 1.599 - 1.605 @ 20 °C [10]

Air Sampling Protocol
Due to its high boiling point and potential for aerosolization during manufacturing processes, an

active sampling method using a sorbent tube is recommended for the collection of airborne

VERTOSINE.[9] This method involves drawing a known volume of air through a tube containing

a solid adsorbent material that traps the VERTOSINE vapors and aerosols.

Recommended Sampling Parameters
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Parameter Recommendation

Sampling Media XAD-2 sorbent tube (or equivalent)

Sampling Pump
Personal or area sampling pump capable of low

flow rates

Flow Rate 0.1 to 0.2 L/min

Sampling Volume 10 to 100 L

Storage
Store samples at <4 °C after collection and ship

to the laboratory for analysis

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The analysis of VERTOSINE can be effectively performed using Gas Chromatography-Mass

Spectrometry (GC-MS) after solvent extraction of the sorbent tube. GC-MS provides excellent

sensitivity and selectivity for the quantification of VERTOSINE in complex air samples.[11][12]

1. Sample Preparation: Solvent Extraction

Carefully break open the XAD-2 sorbent tube and transfer the contents to a 2 mL

autosampler vial.

Add 1 mL of a suitable solvent, such as ethyl acetate, to the vial.

Cap the vial and gently agitate for 30 minutes to ensure complete extraction of VERTOSINE.

The extract is now ready for GC-MS analysis.

2. GC-MS Analysis

The following table outlines the recommended starting parameters for the GC-MS analysis of

VERTOSINE. These parameters may require optimization based on the specific

instrumentation used.
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GC-MS Parameter Recommended Setting

Gas Chromatograph (GC)

Injection Volume 1 µL

Inlet Temperature 280 °C

Injection Mode Splitless

Carrier Gas Helium

Column
DB-5ms (or equivalent), 30 m x 0.25 mm ID,

0.25 µm film thickness

Oven Program
Initial temp: 150 °C, hold for 1 minRamp: 15

°C/min to 300 °CHold: 5 min at 300 °C

Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI) at 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode

Selected Ion Monitoring (SIM) for

quantificationFull Scan (m/z 50-400) for

confirmation

SIM Ions
To be determined from the mass spectrum of a

VERTOSINE standard

Experimental Workflow Diagram
The following diagram illustrates the complete workflow from air sampling to data analysis.
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Caption: Workflow for VERTOSINE air sampling and analysis.

Logical Relationship of Analytical Steps
The diagram below outlines the logical progression and key considerations at each stage of the

analytical method.
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Method Objective:
Quantify Airborne VERTOSINE

Sampling Strategy:
Active sampling on XAD-2

Sample Preparation:
Solvent Desorption

Instrumental Analysis:
GC-MS (SIM/Scan)

Method Validation:
Accuracy, Precision, LOD, LOQ

Final Result:
VERTOSINE Concentration (µg/m³)

Click to download full resolution via product page

Caption: Logical flow of the analytical method for VERTOSINE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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